Cas no 1805305-09-2 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805305-09-2
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4849777
• Update Time: 2025-05-26

3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H8BrF2NO/c9-1-5-2-12-3-6(4-13)7(5)8(10)11/h2-3,8,13H,1,4H2
• InChI Key： IRKNNFYYWOYEPC-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(CO)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol

Introduction to 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1805305-09-2)

3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol, identified by the CAS number 1805305-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of both a bromomethyl group and a difluoromethyl substituent in its molecular framework endows it with unique reactivity and potential utility in synthetic chemistry.

The bromomethyl functional group, characterized by the formula -CH₂Br, is a versatile electrophile that facilitates various chemical transformations, including nucleophilic substitution reactions. This feature makes 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol a valuable intermediate in the synthesis of more complex molecules. On the other hand, the difluoromethyl group, represented as -CF₂, introduces electron-withdrawing effects and can influence the electronic properties of the pyridine ring. These modifications enhance the compound's reactivity and broaden its scope in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their potential as pharmacophores in drug discovery. The structural motif of pyridine is frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. Specifically, compounds containing both bromomethyl and difluoromethyl groups have been explored for their role in developing novel therapeutic agents.

One of the most compelling applications of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol is in the synthesis of small molecule inhibitors targeting various diseases. For instance, researchers have leveraged this compound to develop inhibitors of kinases, which are enzymes involved in signal transduction pathways and are often dysregulated in cancer cells. The bromomethyl group allows for facile coupling with nucleophiles, enabling the construction of biaryl structures that are commonly found in kinase inhibitors. Additionally, the difluoromethyl group can enhance metabolic stability and binding affinity to biological targets.

Recent advancements in drug design have highlighted the importance of fluorinated compounds in improving pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced metabolic clearance, and improved binding interactions with proteins. In the context of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol, the presence of two fluorine atoms at the 4-position of the pyridine ring contributes to these desirable characteristics. This has spurred interest in using this compound as a building block for next-generation therapeutics.

The compound's utility extends beyond pharmaceutical applications into agrochemical research. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The unique reactivity of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol allows chemists to construct complex agrochemicals with enhanced efficacy against pests while maintaining environmental safety.

From a synthetic chemistry perspective, 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol serves as a versatile precursor for constructing more intricate molecular architectures. The bromomethyl group can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups, respectively. These transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS). Furthermore, the methanol moiety at the 5-position provides an additional handle for further functionalization via esterification or etherification reactions.

The integration of computational methods into drug discovery has also played a crucial role in understanding the potential applications of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol. Molecular modeling studies have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations have provided insights into optimizing its structure for improved potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

In conclusion,3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1805305-09-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to evolve, this compound is expected to play an increasingly important role in developing innovative solutions to global health challenges.